Cas no 1203683-15-1 (Methyl 4-(azetidin-3-YL)benzoate hydrochloride)

• Product Name: Methyl 4-(azetidin-3-YL)benzoate hydrochloride
• CAS No: 1203683-15-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD08460694
• CID: 2102000
• PubChem ID: 72698852
• Update Time: 2025-06-13

Methyl 4-(azetidin-3-YL)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL 4-(AZETIDIN-3-YL)BENZOATE HYDROCHLORIDE
• METHYL 4-(AZETIDIN-3-YL)BENZOATE HCL
• GS0585
• MFCD08460694
• AS-42597
• SY127591
• SCHEMBL15240346
• CS-0197651
• Methyl 4-(3-Azetidinyl)benzoate Hydrochloride
• SB52010
• METHYL4-(AZETIDIN-3-YL)BENZOATEHYDROCHLORIDE
• AKOS027339389
• methyl 4-(azetidin-3-yl)benzoate;hydrochloride
• 1203683-15-1
• EN300-7541663
• DA-32560
• Methyl 4-(azetidin-3-YL)benzoate hydrochloride

• MDL： MFCD08460694
• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-4-2-8(3-5-9)10-6-12-7-10;/h2-5,10,12H,6-7H2,1H3;1H
• InChI Key： MUGVJLYWPHZXCX-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC(=CC=1)C1CNC1)=O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Additional information on Methyl 4-(azetidin-3-YL)benzoate hydrochloride

Research Brief on Methyl 4-(azetidin-3-YL)benzoate hydrochloride (CAS: 1203683-15-1): Recent Advances and Applications

Methyl 4-(azetidin-3-YL)benzoate hydrochloride (CAS: 1203683-15-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine ring and benzoate ester functional groups, serves as a versatile intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in targeting various biological pathways, making it a valuable scaffold for pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 4-(azetidin-3-YL)benzoate hydrochloride as a key intermediate in the synthesis of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The study demonstrated that modifications to the azetidine ring could enhance binding affinity and selectivity, paving the way for the development of next-generation GPCR modulators. The compound's unique structural features were found to contribute to its improved pharmacokinetic properties, including enhanced bioavailability and metabolic stability.

Another notable application of Methyl 4-(azetidin-3-YL)benzoate hydrochloride was reported in a 2022 ACS Chemical Biology article, where it was utilized as a building block for the design of covalent inhibitors targeting cysteine proteases. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's reactivity, resulting in inhibitors with high potency and specificity. This work underscores the compound's utility in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Recent advancements in synthetic methodologies have also facilitated the scalable production of Methyl 4-(azetidin-3-YL)benzoate hydrochloride. A 2023 Organic Process Research & Development publication detailed a novel, cost-effective synthesis route that minimizes the use of hazardous reagents and improves overall yield. This development is particularly significant for industrial-scale applications, ensuring a reliable supply of the compound for ongoing research and drug development efforts.

In conclusion, Methyl 4-(azetidin-3-YL)benzoate hydrochloride (CAS: 1203683-15-1) continues to be a compound of interest in the field of medicinal chemistry. Its versatility as a synthetic intermediate, combined with its favorable pharmacological properties, positions it as a valuable tool for the discovery and development of new therapeutic agents. Future research is expected to further explore its potential in addressing unmet medical needs, particularly in the areas of oncology, neurology, and infectious diseases.